Cas no 852375-42-9 (N-(3-methylphenyl)-2-{3-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

• Product Name: N-(3-methylphenyl)-2-{3-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• CAS No: 852375-42-9
• MF: C₂₁H₁₉N₅OS
• MW: 389.473462343216
• CID: 6043215
• PubChem ID: 7118104
• Update Time: 2025-10-24

N-(3-methylphenyl)-2-{3-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylphenyl)-2-{3-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• Acetamide, N-(3-methylphenyl)-2-[[3-(4-methylphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-
• F0676-0493
• 852375-42-9
• AKOS024595328
• N-(3-methylphenyl)-2-[[3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• N-(3-methylphenyl)-2-{[3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide
• N-(m-tolyl)-2-((3-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
• AB00672030-01

• Inchi： 1S/C21H19N5OS/c1-14-6-8-16(9-7-14)21-24-23-18-10-11-20(25-26(18)21)28-13-19(27)22-17-5-3-4-15(2)12-17/h3-12H,13H2,1-2H3,(H,22,27)
• InChI Key： AMBDMWAUIIILIF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1)(=O)CSC1=NN2C(C3=CC=C(C)C=C3)=NN=C2C=C1

Computed Properties

• Exact Mass: 389.13103142g/mol
• Monoisotopic Mass: 389.13103142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 97.5Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 12.77±0.70(Predicted)

Additional information on N-(3-methylphenyl)-2-{3-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

N-(3-Methylphenyl)-2-{3-(4-Methylphenyl)-1,2,4-Triazolo[4,3-b]Pyridazin-6-Ylsulfanyl}Acetamide: A Comprehensive Overview

The compound with CAS No. 852375-42-9, known as N-(3-methylphenyl)-2-{3-(4-methylphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a 1,2,4-triazolo[4,3-b]pyridazine core and a sulfanyl acetamide group. The presence of these functional groups makes it a promising candidate for applications in drug discovery and advanced material synthesis.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of novel pharmaceutical agents. The 1,2,4-triazolo[4,3-b]pyridazine ring system is particularly interesting due to its ability to form stable complexes with metal ions. This property has led researchers to explore its potential in designing metalloorganic frameworks (MOFs) and other coordination polymers. For instance, a 2023 study published in *Journal of Materials Chemistry* demonstrated that this compound can serve as a versatile ligand for constructing highly porous MOFs with exceptional gas adsorption capabilities.

The sulfanyl acetamide group attached to the triazolo-pyridazine core introduces additional functionality to the molecule. This group is known for its ability to act as a hydrogen bond donor and acceptor, which enhances the compound's solubility in polar solvents. This characteristic is crucial for applications in drug delivery systems where solubility plays a critical role in bioavailability. Furthermore, the methyl groups on the phenyl rings (N-(3-methylphenyl) and 4-methylphenyl) contribute to the molecule's hydrophobicity, making it suitable for use in lipid-based formulations.

From a synthetic perspective, the preparation of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the triazolo-pyridazine ring system through a [4+2] cycloaddition reaction and subsequent functionalization with the sulfanyl acetamide group. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better enantioselectivity in these reactions.

In terms of applications, this compound has shown promise in several areas. In the field of pharmacology, it has been investigated as a potential lead compound for anti-inflammatory and anticancer drug development. Preclinical studies have demonstrated that it exhibits moderate inhibitory activity against key enzymes involved in inflammation pathways. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for targeted therapy approaches.

Another emerging application of this compound is in the field of optoelectronics. The conjugated system within the triazolo-pyridazine core allows for efficient charge transport properties. Researchers have explored its use as an electron transport layer in organic light-emitting diodes (OLEDs), where it has shown improved device efficiency compared to traditional materials.

Looking ahead, ongoing research is focused on further optimizing the structure of this compound to enhance its bioavailability and stability. Advances in computational chemistry are being utilized to predict optimal substituents that can improve its pharmacokinetic profile without compromising its functional properties. Additionally, efforts are underway to scale up its synthesis for industrial applications while maintaining high purity standards.

In conclusion, N-(3-methylphenyl)-2-{3-(4-methylphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing both academic research and industrial innovations.